Cas no 1603295-10-8 ((3-methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride)

• Product Name: (3-methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride
• CAS No: 1603295-10-8
• MF: C₄H₅ClN₂O₃S
• MW: 196.612098455429
• MDL: MFCD28149399
• CID: 5244956
• PubChem ID: 121599712
• Update Time: 2026-03-08

(3-methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-methanesulfonyl chloride, 3-methyl-
• (3-methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride

• MDL： MFCD28149399
• Inchi： 1S/C4H5ClN2O3S/c1-3-6-4(10-7-3)2-11(5,8)9/h2H2,1H3
• InChI Key： CDHZFJPKVGGOJK-UHFFFAOYSA-N
• SMILES： O1C(CS(Cl)(=O)=O)=NC(C)=N1

Additional information on (3-methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride

Comprehensive Overview of (3-methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride (CAS No. 1603295-10-8)

(3-methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride (CAS No. 1603295-10-8) is a specialized sulfonyl chloride derivative featuring a 3-methyl-1,2,4-oxadiazole moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique reactivity and potential as a building block for synthesizing bioactive molecules. Its molecular structure combines the oxadiazole ring, known for its electron-withdrawing properties, with a sulfonyl chloride group, making it a versatile intermediate for cross-coupling reactions and amide bond formation.

In recent years, the demand for heterocyclic compounds like (3-methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role in designing enzyme inhibitors and small-molecule therapeutics. The compound’s CAS No. 1603295-10-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

One of the key advantages of this compound is its ability to act as a sulfonylation agent, enabling the introduction of the methanesulfonyl group into target molecules. This property is critical for modifying pharmacophores and enhancing the bioavailability of potential drugs. Additionally, the 3-methyl-1,2,4-oxadiazole scaffold is known to improve metabolic stability, making it a valuable component in lead optimization.

The synthesis of (3-methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride typically involves multi-step organic reactions, including cyclization and chlorosulfonation. Its purity and stability are crucial for ensuring reproducible results in high-throughput screening and combinatorial chemistry. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound.

From an industrial perspective, CAS No. 1603295-10-8 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to minimize environmental impact while maintaining high yields. This aligns with the growing focus on eco-friendly chemical processes in the pharmaceutical sector.

In summary, (3-methyl-1,2,4-oxadiazol-5-yl)methanesulfonyl chloride represents a critical tool for modern chemical research. Its dual functionality as a heterocyclic scaffold and sulfonylating agent makes it indispensable for advancing drug development and molecular design. As interest in targeted therapies and precision medicine grows, this compound is poised to play an even more prominent role in scientific breakthroughs.